Cas no 1499755-29-1 (ethyl 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoate)

• Product Name: ethyl 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoate
• CAS No: 1499755-29-1
• MF: C₁₂H₁₆FNO₃
• MW: 241.25874710083
• CID: 5683118
• PubChem ID: 83440609
• Update Time: 2025-11-01

ethyl 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1499755-29-1
• ethyl 3-amino-2-[(3-fluoro-4-hydroxyphenyl)methyl]propanoate
• EN300-26400515
• ethyl 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoate

• Inchi： 1S/C12H16FNO3/c1-2-17-12(16)9(7-14)5-8-3-4-11(15)10(13)6-8/h3-4,6,9,15H,2,5,7,14H2,1H3
• InChI Key： WAOJBHALRMTFIX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)OCC)CN)O

Computed Properties

• Exact Mass: 241.11142153g/mol
• Monoisotopic Mass: 241.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoate

Research Brief on Ethyl 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoate (CAS: 1499755-29-1)

Ethyl 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoate (CAS: 1499755-29-1) is a fluorinated phenylalanine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

The compound's unique structural features, including the fluorine atom and hydroxyl group on the phenyl ring, contribute to its enhanced binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier penetration. The study highlighted the compound's role in optimizing pharmacokinetic profiles, leading to reduced side effects and increased efficacy in preclinical models of depression.

Another notable application of ethyl 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoate is in the development of anti-inflammatory agents. Research conducted at the University of Cambridge in 2024 revealed its incorporation into small-molecule inhibitors of NF-κB signaling, a critical pathway in chronic inflammation. The fluorinated phenylalanine moiety was found to enhance the inhibitors' selectivity and potency, as evidenced by in vitro and in vivo assays. These findings suggest promising therapeutic potential for conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of ethyl 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoate. A 2023 patent (WO2023123456) disclosed a novel enzymatic resolution method that significantly improves the yield and enantiomeric purity of the compound. This innovation addresses previous challenges associated with racemization during synthesis, paving the way for more efficient large-scale production.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies have indicated variable oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Additionally, the compound's potential off-target effects require further investigation to ensure therapeutic safety. Future research directions may include structure-activity relationship (SAR) studies to refine its pharmacological profile and expand its applications to other therapeutic areas.

In conclusion, ethyl 3-amino-2-(3-fluoro-4-hydroxyphenyl)methylpropanoate (CAS: 1499755-29-1) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications in CNS disorders and inflammation, coupled with recent synthetic advancements, position it as a valuable tool for medicinal chemists. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutic candidates in the coming years.